Cas no 72704-01-9 (2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
• CAS No: 72704-01-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 571028
• PubChem ID: 6438704
• Update Time: 2025-04-19

2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
• methyl (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoate
• plicatin B
• 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, methyl ester, (E)-
• Methyl (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]acrylate
• Methyl (E)-3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
• Methyl 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
• DTXSID801029774
• Plicatin B acrylate
• 72704-01-9
• Q7204957
• SCHEMBL1227605
• CHEMBL451699
• LZEOAWXRNGQEHO-RMKNXTFCSA-N

• Inchi： 1S/C15H18O3/c1-11(2)4-7-13-10-12(5-8-14(13)16)6-9-15(17)18-3/h4-6,8-10,16H,7H2,1-3H3/b9-6+
• InChI Key： LZEOAWXRNGQEHO-RMKNXTFCSA-N
• SMILES： OC1=CC=C(/C=C/C(=O)OC)C=C1C/C=C(\C)/C

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters